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Compound of Interest

Compound Name: Rhod-590 AM Ester

Cat. No.: B12350337

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Rhod-590 AM Ester, a
fluorescent indicator widely utilized for the detection and quantification of intracellular calcium.
This document outlines its core features, benefits, and detailed experimental protocols, offering
valuable insights for researchers in various fields, including neuroscience, cell biology, and
drug discovery.

Core Features and Benefits

Rhod-590 AM Ester is a cell-permeant dye that, upon entering a cell, is hydrolyzed by
intracellular esterases into its active, calcium-sensitive form, Rhod-590. This process traps the
indicator inside the cell, allowing for the monitoring of intracellular calcium dynamics.

Key benefits of Rhod-590 AM Ester include:

e Long-Wavelength Excitation and Emission: With excitation and emission maxima in the
orange-red region of the spectrum, Rhod-590 minimizes autofluorescence from cellular
components, leading to an improved signal-to-noise ratio.

o High Sensitivity: Rhod-590 exhibits a significant increase in fluorescence intensity upon
binding to calcium, enabling the detection of subtle changes in intracellular calcium
concentration.
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» Non-Ratiometric Imaging: As a non-ratiometric indicator, the analysis of Rhod-590

fluorescence data is straightforward, relying on changes in fluorescence intensity to reflect

changes in calcium levels.

o Fixable Aldehyde: The BAPTA-based structure of Rhod-590 allows for its fixation within cells
using aldehyde-based fixatives, enabling post-imaging analysis such as

immunocytochemistry.[1]

o Cell Permeability: The acetoxymethyl (AM) ester modification renders the molecule lipophilic,

facilitating its passive diffusion across the cell membrane.[1]

Quantitative Data

The following table summarizes the key quantitative properties of the hydrolyzed, calcium-

sensitive form of Rhod-590.

Property Value Reference
Excitation Maximum (Ca2*-

~595 nm [1]
bound)
Emission Maximum (Ca2*-

~626 nm [1]
bound)
Excitation Maximum (Ca2*-

~590 nm [1]
free)
Emission Maximum (Caz*-free) ~616 nm
Dissociation Constant (Kd) for

~0.61 puM

Ca2+

Molar Extinction Coefficient (g)

~115,000 cm~*M~1 (in ethanol
for Rhodamine 590)

Quantum Yield (®)

~0.90 (in ethanol for
Rhodamine 590)

Note: The Molar Extinction Coefficient and Quantum Yield are for the closely related compound

Rhodamine 590 and are provided as an approximation for Rhod-590.
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Mechanism of Action and Experimental Workflow

The utility of Rhod-590 AM Ester in cellular calcium imaging is based on a two-step process:
cellular loading and calcium-dependent fluorescence.
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Extracellular Space

Rhod-590 AM Ester
(Lipophilic, Non-fluorescent)
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Mechanism of Rhod-590 AM Ester action.

A typical experimental workflow for using Rhod-590 AM Ester to measure intracellular calcium
is depicted below.
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Experimental workflow for calcium imaging.
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Experimental Protocols

Protocol for Measuring Intracellular Calcium in Cultured
Neurons

This protocol provides a general guideline for loading cultured neurons with Rhod-590 AM
Ester and measuring changes in intracellular calcium. Optimization may be required for
specific cell types and experimental conditions.

Materials:

e Rhod-590 AM Ester (dissolved in anhydrous DMSO to a stock concentration of 1-5 mM)
e Pluronic® F-127 (20% solution in DMSO)

» Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

o Cultured neurons on coverslips

o Fluorescence microscope equipped with appropriate filters for Rhod-590 (e.g., TRITC/Cy3
filter set)

Procedure:
e Preparation of Loading Solution:

o On the day of the experiment, thaw the Rhod-590 AM Ester stock solution and the
Pluronic® F-127 solution to room temperature.

o Prepare a working solution of Rhod-590 AM Ester in a physiological buffer (e.g., HBSS)
at a final concentration of 2-5 uM.

o To aid in the dispersion of the AM ester, first mix the required volume of the Rhod-590 AM
Ester stock solution with an equal volume of the 20% Pluronic® F-127 solution before
diluting it in the buffer. The final concentration of Pluronic® F-127 should be approximately
0.02-0.04%.

e Cell Loading:
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o Remove the culture medium from the coverslips containing the cultured neurons.
o Wash the cells gently with pre-warmed physiological buffer.

o Add the Rhod-590 AM Ester loading solution to the cells and incubate for 30-60 minutes
at 37°C in the dark.

e Washing:

o After the incubation period, remove the loading solution and wash the cells 2-3 times with
pre-warmed physiological buffer to remove any extracellular dye.

o De-esterification:

o Incubate the cells in the physiological buffer for an additional 30 minutes at room
temperature in the dark to allow for complete de-esterification of the AM ester by

intracellular esterases.
e Imaging:
o Mount the coverslip onto the fluorescence microscope.
o Acquire a baseline fluorescence image before applying any stimulus.

o Apply the desired stimulus (e.g., neurotransmitter, depolarizing agent) and record the
changes in fluorescence intensity over time.

Data Analysis:

The change in fluorescence is typically expressed as the ratio AF/Fo, where AF is the change
in fluorescence intensity from the baseline (F - Fo), and Fo is the initial baseline fluorescence.

Signaling Pathways and Applications

Rhod-590 AM Ester is a versatile tool for studying a wide range of cellular processes that are

regulated by changes in intracellular calcium.
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Calcium signaling pathway monitored by Rhod-590.
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Applications:

¢ Neuroscience: Studying synaptic transmission, neuronal excitability, and the effects of
neuroactive compounds.

e Drug Discovery: High-throughput screening of compounds that modulate intracellular
calcium signaling pathways.

o Cardiomyocyte Physiology: Investigating calcium dynamics during muscle contraction and
relaxation.

o Cell Signaling Research: Elucidating the role of calcium as a second messenger in various
signal transduction cascades.

Conclusion

Rhod-590 AM Ester is a powerful and reliable fluorescent indicator for the investigation of
intracellular calcium dynamics. Its favorable spectral properties, high sensitivity, and ease of
use make it an invaluable tool for researchers across multiple disciplines. The detailed
protocols and technical information provided in this guide are intended to facilitate the
successful application of Rhod-590 AM Ester in a wide range of experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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